Cas no 2138142-39-7 (3-[Tert-butyl(methyl)amino]-2,2-difluoropropanoic acid)

• Product Name: 3-[Tert-butyl(methyl)amino]-2,2-difluoropropanoic acid
• CAS No: 2138142-39-7
• MF: C₈H₁₅F₂NO₂
• MW: 195.207009553909
• CID: 5881309
• PubChem ID: 165462085
• Update Time: 2025-06-07

3-[Tert-butyl(methyl)amino]-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-789649
• 3-[tert-butyl(methyl)amino]-2,2-difluoropropanoic acid
• 2138142-39-7
• 3-[Tert-butyl(methyl)amino]-2,2-difluoropropanoic acid

• Inchi： 1S/C8H15F2NO2/c1-7(2,3)11(4)5-8(9,10)6(12)13/h5H2,1-4H3,(H,12,13)
• InChI Key： NWMGSJGJFGEDDW-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CN(C)C(C)(C)C)F

Computed Properties

• Exact Mass: 195.10708505g/mol
• Monoisotopic Mass: 195.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-[Tert-butyl(methyl)amino]-2,2-difluoropropanoic acid

Professional Introduction to 3-[Tert-butyl(methyl)amino]-2,2-difluoropropanoic Acid (CAS No: 2138142-39-7)

3-[Tert-butyl(methyl)amino]-2,2-difluoropropanoic acid, identified by its CAS number 2138142-39-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a unique structural arrangement with tert-butyl(methyl)amino and difluoropropanoic acid functional groups, exhibits intriguing chemical properties that make it a valuable candidate for various research applications.

The molecular structure of 3-[Tert-butyl(methyl)amino]-2,2-difluoropropanoic acid consists of a propanoic acid backbone modified with fluorine atoms at the second carbon position and an amine substituent attached to the third carbon. The presence of the tert-butyl(methyl)amino group introduces steric hindrance and enhances the compound's solubility in organic solvents, making it suitable for synthetic chemistry applications. Additionally, the difluoropropanoic acid moiety contributes to its reactivity and potential utility in drug design.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of fluorine atoms into molecular structures has been widely explored as a strategy to optimize pharmacokinetic properties. 3-[Tert-butyl(methyl)amino]-2,2-difluoropropanoic acid aligns with this trend, offering a versatile scaffold for the development of novel therapeutic agents.

One of the most compelling aspects of 3-[Tert-butyl(methyl)amino]-2,2-difluoropropanoic acid is its potential application in the synthesis of bioactive molecules. Researchers have utilized this compound as an intermediate in the preparation of protease inhibitors, which are critical in treating various diseases, including cancer and infectious disorders. The unique combination of functional groups in this molecule allows for selective modifications, enabling chemists to tailor its properties for specific biological activities.

The difluoropropanoic acid component of 3-[Tert-butyl(methyl)amino]-2,2-difluoropropanoic acid has been studied for its ability to enhance drug delivery systems. Fluorinated compounds often exhibit better penetration through biological membranes, which can improve the efficacy of therapeutic interventions. This property has prompted investigations into using derivatives of this compound as carriers for nucleoside analogs and other pharmacologically active molecules.

In academic research, 3-[Tert-butyl(methyl)amino]-2,2-difluoropropanoic acid has been employed in studies aimed at understanding enzyme mechanisms and developing new catalytic systems. Its structural features provide a platform for investigating how substituents influence reaction pathways and transition states. Such insights are crucial for designing more efficient synthetic methods and developing innovative drugs.

The synthesis of 3-[Tert-butyl(methyl)amino]-2,2-difluoropropanoic acid involves multi-step organic reactions that highlight its complexity and synthetic utility. Advanced techniques such as fluoroalkylation and nucleophilic substitution have been employed to construct its core structure. These synthetic strategies not only demonstrate the compound's versatility but also contribute to the broader arsenal of methods available for constructing complex organic molecules.

The growing body of research on 3-[Tert-butyl(methyl)amino]-2,2-difluoropropanoic acid underscores its importance in medicinal chemistry and chemical biology. Its unique structural features make it a valuable building block for drug discovery programs targeting neurological disorders, inflammatory diseases, and other challenging conditions. As our understanding of its properties continues to expand, so too does its potential to contribute to next-generation therapeutics.

In conclusion, 3-[Tert-butyl(methyl)amino]-2,2-difluoropropanoic acid (CAS No: 2138142-39-7) is a multifaceted compound with significant implications for pharmaceutical research and development. Its structural characteristics and reactivity profile position it as a promising candidate for various applications in drug design and synthetic chemistry. As ongoing studies continue to uncover new possibilities for this molecule, its role in advancing biomedical science is likely to grow even further.